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Compound of Interest

Compound Name: HA130

Cat. No.: B10762147 Get Quote

For laboratory and clinical professionals, including researchers, scientists, and drug

development experts, adherence to strict safety and disposal protocols is paramount. This

guide provides essential, immediate safety and logistical information for the proper disposal of

the Jafron HA130, a disposable hemoperfusion cartridge. Used in clinical settings to treat

conditions such as end-stage renal disease, the HA130 cartridge requires management as

biohazardous waste due to its contact with human blood.[1][2]

Immediate Safety and Handling Precautions
Personnel handling used HA130 cartridges must treat them as potentially infectious medical

waste.[3] The cartridge contains double cross-linked styrene-divinylbenzene copolymers as an

adsorbent material and is housed in polycarbonate.[1] After use, the cartridge and all

associated materials (e.g., tubing, gloves) are contaminated with blood and other potentially

infectious materials.

Recommended Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate protective gloves.

Eye/Face Protection: Use safety glasses or a face shield.

Body Protection: Wear a protective gown or lab coat.
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Segregation at Point of Use: Immediately after use, the HA130 cartridge and all connected

tubing should be segregated from general waste.[4] Place these items into a designated,

leak-proof, and puncture-resistant biohazard waste container. These containers are typically

red and marked with the universal biohazard symbol.

Containerization: Ensure the biohazard container is properly labeled for "Biohazardous

Medical Waste" or "Regulated Medical Waste" (RMW). Do not overfill containers; they should

be considered full when they are approximately three-quarters full to prevent spillage and

ensure safe sealing.

Handling and Storage: Handle the sealed biohazard containers with care to avoid punctures

or leaks. Store the containers in a designated secure area away from general traffic until they

are collected for final disposal. This area should be accessible only to authorized personnel.

Final Disposal: The collected biohazardous waste must be treated to render it non-infectious

before final disposal. Common treatment methods include autoclaving (steam sterilization) or

incineration. This service is typically performed by a licensed medical waste disposal

contractor. Ensure compliance with all local, state, and federal regulations for medical waste

disposal.

Data Presentation: HA130 Cartridge Disposal
Characteristics

Characteristic Description Disposal Consideration

Product Name
HA130 Disposable

Hemoperfusion Cartridge
Single-use medical device.

Adsorbent Material
Double cross-linked styrene-

divinylbenzene copolymers

Must be disposed of as part of

the entire cartridge.

Housing Material Polycarbonate
Must be disposed of as part of

the entire cartridge.

Potential Hazard
Biohazard due to contact with

human blood and bodily fluids.

Treat as Regulated Medical

Waste (RMW).

Primary Disposal Route
Incineration or Autoclaving

followed by landfill.

To be handled by a licensed

medical waste disposal facility.
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Experimental Protocols
The disposal of the HA130 cartridge does not involve experimental protocols but rather

adherence to established biohazardous waste management procedures. The primary goal is to

ensure the destruction of any potential pathogens and the safe containment of the used

medical device.

Mandatory Visualization: HA130 Disposal Workflow
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Caption: Logical workflow for the proper disposal of used HA130 hemoperfusion cartridges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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